Cas no 2171952-98-8 (tert-butyl N-(2,2-dimethylpropyl)-N-3-(fluorosulfonyl)propylcarbamate)

• Product Name: tert-butyl N-(2,2-dimethylpropyl)-N-3-(fluorosulfonyl)propylcarbamate
• CAS No: 2171952-98-8
• MF: C₁₃H₂₆FNO₄S
• MW: 311.413246631622
• CID: 6246339
• PubChem ID: 165532538
• Update Time: 2025-10-30

tert-butyl N-(2,2-dimethylpropyl)-N-3-(fluorosulfonyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,2-dimethylpropyl)-N-3-(fluorosulfonyl)propylcarbamate
• 2171952-98-8
• EN300-1577322
• tert-butyl N-(2,2-dimethylpropyl)-N-[3-(fluorosulfonyl)propyl]carbamate

• Inchi： 1S/C13H26FNO4S/c1-12(2,3)10-15(8-7-9-20(14,17)18)11(16)19-13(4,5)6/h7-10H2,1-6H3
• InChI Key： LIGQUKCXNJEONS-UHFFFAOYSA-N
• SMILES： S(CCCN(C(=O)OC(C)(C)C)CC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 311.15665765g/mol
• Monoisotopic Mass: 311.15665765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-(2,2-dimethylpropyl)-N-3-(fluorosulfonyl)propylcarbamate

Professional Introduction to Compound with CAS No. 2171952-98-8 and Product Name: Tert-butyl N-(2,2-dimethylpropyl)-N-3-(fluorosulfonyl)propylcarbamate

The compound with the CAS number 2171952-98-8 and the product name Tert-butyl N-(2,2-dimethylpropyl)-N-3-(fluorosulfonyl)propylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a fluorosulfonyl moiety, which is known for its role in enhancing the bioactivity and metabolic stability of pharmaceutical agents.

In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has become increasingly prevalent due to their ability to modulate pharmacokinetic properties such as lipophilicity, solubility, and metabolic resistance. The fluorosulfonyl group in this compound is particularly noteworthy as it can influence both the reactivity and the stability of the molecule. This makes it a valuable component in the design of novel therapeutic agents that require precise control over their chemical behavior.

The Tert-butyl N-(2,2-dimethylpropyl)-N-3-(fluorosulfonyl)propylcarbamate structure also features bulky alkyl groups, such as the tert-butyl and 2,2-dimethylpropyl substituents. These groups contribute to steric hindrance around the reactive sites of the molecule, which can be advantageous in preventing unwanted side reactions during synthesis and in enhancing binding affinity to biological targets. The presence of these bulky groups also suggests that this compound may exhibit high selectivity in its interactions with biological systems.

Recent research in the field of medicinal chemistry has highlighted the importance of carbamate-based compounds in drug design. The carbamate functional group provides a versatile scaffold for creating molecules with diverse biological activities. In particular, carbamates have been explored for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeting agents. The specific arrangement of atoms in Tert-butyl N-(2,2-dimethylpropyl)-N-3-(fluorosulfonyl)propylcarbamate may confer unique properties that make it suitable for these applications.

One of the most compelling aspects of this compound is its potential as a lead structure for further derivatization. The combination of a fluorosulfonyl group with a carbamate moiety offers a rich chemical space for medicinal chemists to explore. By modifying various parts of the molecule, researchers can fine-tune its pharmacological profile to meet specific therapeutic needs. For instance, altering the substituents on the nitrogen atom or introducing additional functional groups could enhance binding affinity or improve pharmacokinetic properties.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies can predict how Tert-butyl N-(2,2-dimethylpropyl)-N-3-(fluorosulfonyl)propylcarbamate interacts with biological targets at the atomic level. These insights are invaluable for guiding synthetic efforts and for optimizing drug candidates before they enter preclinical testing. Additionally, computational methods can help identify potential metabolic pathways and predict toxicological profiles, thereby accelerating the drug development process.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct complex molecules with high precision has opened up new possibilities for creating novel therapeutics. The synthetic route to Tert-butyl N-(2,2-dimethylpropyl)-N-3-(fluorosulfonyl)propylcarbamate likely involves multi-step reactions that showcase advanced techniques such as fluorination and carbamate formation. These synthetic strategies are not only impressive from a technical standpoint but also provide valuable tools for producing other fluorinated pharmaceuticals.

In conclusion, Tert-butyl N-(2,2-dimethylpropyl)-N-3-(fluorosulfonyl)propylcarbamate is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new ways to leverage fluorinated compounds and carbamate scaffolds, this molecule stands out as a valuable asset in the quest for innovative treatments.